Cas no 2418716-63-7 (Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate)

Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly useful in click chemistry and pharmaceutical research. Its structure features an azido group and a formyl functionality, enabling selective modifications via Huisgen cycloaddition or reductive amination. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing deprotection under mild acidic conditions. The trimethylphenyl scaffold contributes to steric control in coupling reactions. This compound is valuable for constructing complex molecular architectures, including heterocycles and bioactive molecules, with applications in drug discovery and materials science. Its well-defined reactivity and compatibility with diverse synthetic conditions make it a practical choice for advanced chemical transformations.
Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate structure
2418716-63-7 structure
Product Name:Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
CAS No:2418716-63-7
MF:C19H27N5O3
MW:373.449383974075
CID:5679476
PubChem ID:165772836
Update Time:2025-10-18

Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2418716-63-7
    • tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
    • EN300-26631510
    • Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
    • Inchi: 1S/C19H27N5O3/c1-12-15(11-25)13(2)17(14(3)16(12)21-22-20)23-7-9-24(10-8-23)18(26)27-19(4,5)6/h11H,7-10H2,1-6H3
    • InChI Key: WDSKBSXCXCXABG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C(C)=C(C(C)=C(C=O)C=2C)N=[N+]=[N-])CC1)=O

Computed Properties

  • Exact Mass: 373.21138974g/mol
  • Monoisotopic Mass: 373.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 64.2Ų

Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26631510-1g
tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
2418716-63-7
1g
$0.0 2023-09-12
Enamine
EN300-26631510-1.0g
tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
2418716-63-7 95.0%
1.0g
$0.0 2025-03-20

Additional information on Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate

Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418716-63-7): A Comprehensive Overview

Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418716-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate is composed of a tert-butyl group attached to a piperazine ring, which is further substituted with a 3-azido-5-formyl-2,4,6-trimethylphenyl moiety. The presence of the azido and formyl functional groups imparts unique reactivity and biological properties to this compound. The tert-butyl group provides steric protection and enhances the stability of the molecule.

Recent studies have highlighted the potential of Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The azido group is known to participate in bioconjugation reactions, making it a valuable intermediate for the synthesis of targeted drug delivery systems.

In the context of drug discovery, Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate has been explored as a lead compound for the development of new therapeutic agents. Its ability to modulate specific biological pathways and interact with key cellular targets makes it an attractive candidate for further investigation. Additionally, the formyl group can be utilized for click chemistry reactions, facilitating the synthesis of complex molecules with tailored biological activities.

The synthesis of Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate involves several well-established chemical transformations. The tert-butyl piperazine derivative is typically prepared through a multi-step process that includes the protection of the piperazine nitrogen with a tert-butoxycarbonyl (Boc) group. Subsequent coupling reactions with appropriately substituted aromatic compounds yield the desired product. The azido and formyl functionalities are introduced through selective functional group transformations.

In terms of its physical properties, Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various biochemical assays and cell-based experiments.

The safety profile of Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate has been evaluated in several preclinical studies. While no significant toxic effects have been reported at therapeutic concentrations, it is important to handle this compound with care and follow standard laboratory safety protocols. Proper storage conditions are also crucial to maintain its stability and efficacy.

In conclusion, Tert-butyl 4-(3-azido-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418716-63-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.

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